141-09-3

Rhodinyl formate

Usually In Stock

• CAS RN:
• 141-09-3

• Formula:
• C11H20O2

• InChI:
• InChI=1S/C11H20O2/c1-10(2)5-4-6-11(3)7-8-13-9-12/h9,11H,1,4-8H2,2-3H3

• InChIKey:
• VMBKZHMLQXCNCP-UHFFFAOYSA-N

• Rhodinyl formate, also known as fema 2984, belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Rhodinyl formate is considered to be a practically insoluble (in water) and relatively neutral molecule. Rhodinyl formate has been primarily detected in urine. Within the cell, rhodinyl formate is primarily located in the membrane (predicted from logP) and cytoplasm. Rhodinyl formate has a bitter, floral, and geranium taste.

1-(1-Chlorocyclopropyl)ethanone

In Stock

• CAS RN:
• 63141-09-3

• Formula:
• C5H7ClO

• InChI:
• InChI=1S/C5H7ClO/c1-4(7)5(6)2-3-5/h2-3H2,1H3

• InChIKey:
• KADOHHPNWMXGNG-UHFFFAOYSA-N

• 1-(1-Chlorocyclopropyl)ethanone is a useful research compound. Its molecular formula is C5H7ClO and its molecular weight is 118.56 g/mol. The purity is usually 95%.

2-(12-N-Dansylaminododecanoyl)-1-myristoylglycerol

• CAS RN:
• 107141-09-3

• Formula:
• C41H68N2O7S

• InChI:
• InChI=1S/C41H68N2O7S/c1-4-5-6-7-8-9-10-12-15-18-21-30-40(45)49-34-35(33-44)50-41(46)31-22-19-16-13-11-14-17-20-23-32-42-51(47,48)39-29-25-26-36-37(39)27-24-28-38(36)43(2)3/h24-29,35,42,44H,4-23,30-34H2,1-3H3/t35-/m0/s1

• InChIKey:
• MHXBMLSWLSGPJO-DHUJRADRSA-N

• 2-(12-N-Dansylaminododecanoyl)-1-myristoylglycerol, also known as 2-(12-N-Dansylaminododecanoyl)-1-myristoylglycerol, is a useful research compound. Its molecular formula is C41H68N2O7S and its molecular weight is 733.1 g/mol. The purity is usually 95%.

propan-2-yl (2S)-2-[[2-[(2S,3S)-2-[[(2R)-2-amino-3-sulfanylpropyl]amino]-3-methylpentoxy]-3-phenylpropanoyl]amino]-4-methylsulfonylbutanoate

Usually In Stock

• CAS RN:
• 160141-09-3

• Formula:
• C26H45N3O6S2

• InChI:
• InChI=1S/C26H45N3O6S2/c1-6-19(4)23(28-15-21(27)17-36)16-34-24(14-20-10-8-7-9-11-20)25(30)29-22(12-13-37(5,32)33)26(31)35-18(2)3/h7-11,18-19,21-24,28,36H,6,12-17,27H2,1-5H3,(H,29,30)/t19-,21+,22-,23+,24?/m0/s1

• InChIKey:
• PGOKBMWPBDRDGN-IBXSQZDTSA-N

• (2S)-2-[[2-[(2S,3S)-2-[[(2R)-2-amino-3-mercaptopropyl]amino]-3-methylpentoxy]-1-oxo-3-phenylpropyl]amino]-4-methylsulfonylbutanoic acid propan-2-yl ester is a secondary carboxamide, an isopropyl ester, a sulfone and a thiol.

1-[4-(1,1-Dioxo-1,4-thiazinan-4-yl)piperidin-1-yl]prop-2-en-1-one

Usually In Stock

• CAS RN:
• 2109141-09-3

• Formula:
• C12H20N2O3S

• InChI:
• InChI=1S/C12H20N2O3S/c1-2-12(15)14-5-3-11(4-6-14)13-7-9-18(16,17)10-8-13/h2,11H,1,3-10H2

• InChIKey:
• NNVWTCGMEISNSP-UHFFFAOYSA-N

• 1-[4-(1,1-Dioxo-1,4-thiazinan-4-yl)piperidin-1-yl]prop-2-en-1-one is a useful research compound. Its molecular formula is C12H20N2O3S and its molecular weight is 272.36. The purity is usually 95%.